![molecular formula C17H28N2O3 B4776451 N,1-dimethyl-N-(2,4,5-trimethoxybenzyl)-4-piperidinamine](/img/structure/B4776451.png)
N,1-dimethyl-N-(2,4,5-trimethoxybenzyl)-4-piperidinamine
Overview
Description
N,1-dimethyl-N-(2,4,5-trimethoxybenzyl)-4-piperidinamine, also known as UWA-101, is a novel psychoactive substance that belongs to the class of designer drugs. It was first synthesized in 2012 by a team of researchers at the University of Western Australia. UWA-101 is a potent and selective agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, perception, and other physiological processes.
Mechanism of Action
N,1-dimethyl-N-(2,4,5-trimethoxybenzyl)-4-piperidinamine acts as a selective agonist of the serotonin 5-HT2A receptor, which is a G protein-coupled receptor located on the surface of neurons in the brain. When this compound binds to the 5-HT2A receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine. This activation of the 5-HT2A receptor is thought to be responsible for the psychoactive effects of this compound, including altered perception, mood, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied, but it is known to have potent psychoactive effects. This compound has been reported to induce visual hallucinations, altered perception of time and space, and changes in mood and emotion. It has also been shown to enhance cognitive performance in some tasks, such as working memory and attention. However, the long-term effects of this compound on the brain and body are not yet known.
Advantages and Limitations for Lab Experiments
N,1-dimethyl-N-(2,4,5-trimethoxybenzyl)-4-piperidinamine has several advantages for use in scientific research, including its high potency and selectivity for the 5-HT2A receptor. It is also relatively easy to synthesize in large quantities, which makes it useful for screening studies. However, this compound has some limitations for use in lab experiments, including its psychoactive effects, which can make it difficult to control for confounding variables. Additionally, the long-term effects of this compound on the brain and body are not yet known, which limits its use in studies that require long-term follow-up.
Future Directions
There are several future directions for research on N,1-dimethyl-N-(2,4,5-trimethoxybenzyl)-4-piperidinamine, including its potential use as a therapeutic agent for psychiatric disorders such as depression, anxiety, and schizophrenia. This compound may also be useful for investigating the role of the 5-HT2A receptor in the regulation of circadian rhythms and sleep-wake cycles. Additionally, this compound may be used to study the effects of 5-HT2A receptor activation on neural plasticity and learning and memory. Further research is needed to fully understand the potential applications of this compound in scientific research and clinical practice.
Scientific Research Applications
N,1-dimethyl-N-(2,4,5-trimethoxybenzyl)-4-piperidinamine has been used in several scientific studies to investigate the role of the serotonin 5-HT2A receptor in various physiological processes. For example, this compound has been used to study the effects of 5-HT2A receptor activation on neural activity in the prefrontal cortex, which is involved in decision-making, attention, and working memory. This compound has also been used to investigate the role of 5-HT2A receptors in the regulation of sleep-wake cycles and circadian rhythms.
properties
IUPAC Name |
N,1-dimethyl-N-[(2,4,5-trimethoxyphenyl)methyl]piperidin-4-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O3/c1-18-8-6-14(7-9-18)19(2)12-13-10-16(21-4)17(22-5)11-15(13)20-3/h10-11,14H,6-9,12H2,1-5H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRPUMQKKMSZDFB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)N(C)CC2=CC(=C(C=C2OC)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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